ethyl 2-{2-[(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]acetamido}acetate

• IUPAC Name: ethyl 2-[[2-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]acetate
• InChI: InChI=1S/C12H17N3O4S/c1-3-8-5-9(16)15-12(14-8)20-7-10(17)13-6-11(18)19-4-2/h5H,3-4,6-7H2,1-2H3,(H,13,17)(H,14,15,16)
• InChI Key: FJNGTRRZPSHOAA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)NCC(=O)OCC
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol

Description

The compound “ethyl 2-{2-[(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]acetamido}acetate” is a derivative of pyrimidine. Pyrimidine bases are one of the main components of nucleic acids. Pyrimidine derivatives, including modified pyrimidine nucleosides, were found to exhibit anticancer, antitubercular, anti-HIV, and other activities against various diseases and infections.

Synthesis Analysis

The compound was synthesized previously in moderate yields by alkylation of 6-methyl-2-thiouracil with bromoacetic and chloroacetic acid esters. The reactions were carried out in ethanol in the presence of sodium ethoxide, in DMF in the presence of triethylamine or sodium carbonate, and in aqueous sodium hydroxide. A good yield was achieved by reacting 6-methyl-2-thiouracil with ethyl chloroacetate in aqueous ethanol in the presence of potassium carbonate at room temperature.

Molecular Structure Analysis

The compound belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. The dihydropyrimidine ring adopts a screw-boat conformation.

Chemical Reactions Analysis

The compound reacted with aliphatic amines to give the corresponding acetamides, whereas its reactions with hydrazine hydrate and aniline afforded 2-hydrazinyl- and 2-anilino-6-methylpyrimidin-4 (3 H )-ones, respectively. When the reaction of the compound with hydrazine hydrate was carried out at reduced temperature and/or using an equimolar amount of the reagent, the product was also 2-hydrazinyl derivative.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given that pyrimidine derivatives have been found to exhibit a wide range of such activities. Further studies could also aim to optimize the synthesis process and investigate the compound’s physical and chemical properties, safety, and hazards.